Cas no 501378-60-5 (Tert-Butyl 6-cyanopicolinate)

• Product Name: Tert-Butyl 6-cyanopicolinate
• CAS No: 501378-60-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4714772
• Update Time: 2025-06-14

Tert-Butyl 6-cyanopicolinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-cyanopicolinate
• tert-Butyl 6-cyano-2-pyridinecarboxylate
• JJHPEWYBEFUYNT-UHFFFAOYSA-N
• AX8330103
• Tert-Butyl 6-cyanopicolinate

• Inchi： 1S/C11H12N2O2/c1-11(2,3)15-10(14)9-6-4-5-8(7-12)13-9/h4-6H,1-3H3
• InChI Key： JJHPEWYBEFUYNT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C#N)N=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 63

Additional information on Tert-Butyl 6-cyanopicolinate

Comprehensive Overview of Tert-Butyl 6-cyanopicolinate (CAS No. 501378-60-5): Properties, Applications, and Industry Insights

Tert-Butyl 6-cyanopicolinate (CAS No. 501378-60-5) is a specialized picolinate derivative widely recognized in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound features a cyano group at the 6-position of the pyridine ring and a tert-butyl ester moiety, which enhances its stability and reactivity in various chemical transformations. Its molecular formula, C₁₁H₁₂N₂O₂, and precise structure make it a valuable building block for heterocyclic chemistry applications.

In recent years, the demand for Tert-Butyl 6-cyanopicolinate has surged due to its role in developing crop protection agents and bioactive molecules. Researchers highlight its utility in pesticide formulations, particularly for targeting resistant pests—a growing concern in sustainable agriculture. The compound’s nitrile functionality allows for further derivatization, aligning with trends in green chemistry and atom-efficient synthesis.

The synthesis of 501378-60-5 typically involves catalytic cyanation of halogenated picolinates or esterification of 6-cyanopicolinic acid. Industry reports emphasize optimized routes to achieve high yield and purity, critical for compliance with Good Manufacturing Practices (GMP). Analytical techniques like HPLC and NMR spectroscopy are employed to verify its specifications, ensuring suitability for API production.

From an SEO perspective, users frequently search for "Tert-Butyl 6-cyanopicolinate supplier," "CAS 501378-60-5 price," and "6-cyanopicolinate derivatives," reflecting commercial and research interests. Environmental regulations such as REACH and FDA guidelines also drive queries about its safety data sheets (SDS) and ecotoxicological profiles.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalysis and electronic materials. Innovations in flow chemistry have further streamlined its production, reducing waste—a key focus for circular economy initiatives. As patents expire, generic manufacturers are exploring cost-effective scales-up strategies, making 501378-60-5 a competitive player in fine chemicals markets.

For quality assurance, storage recommendations include anhydrous conditions and temperature-controlled environments to prevent hydrolysis of the ester group. Suppliers often provide custom synthesis services to meet diverse R&D needs, from small-scale batches to ton-scale deliveries.

In summary, Tert-Butyl 6-cyanopicolinate exemplifies the intersection of innovation and industrial utility. Its adaptability across sectors—from agrochemicals to material science—positions it as a compound of enduring relevance. Future research may explore its biocatalytic modifications or nanotechnology integrations, answering the market’s call for multifunctional chemicals.